molecular formula C10H16O4 B8357766 Methyl 3-(4-tetrahydropyranyl)-2-methyl-3-oxopropanoate

Methyl 3-(4-tetrahydropyranyl)-2-methyl-3-oxopropanoate

Cat. No.: B8357766
M. Wt: 200.23 g/mol
InChI Key: DKOHIARDODQZRV-UHFFFAOYSA-N
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Description

Methyl 3-(4-tetrahydropyranyl)-2-methyl-3-oxopropanoate is a useful research compound. Its molecular formula is C10H16O4 and its molecular weight is 200.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H16O4

Molecular Weight

200.23 g/mol

IUPAC Name

methyl 2-methyl-3-(oxan-4-yl)-3-oxopropanoate

InChI

InChI=1S/C10H16O4/c1-7(10(12)13-2)9(11)8-3-5-14-6-4-8/h7-8H,3-6H2,1-2H3

InChI Key

DKOHIARDODQZRV-UHFFFAOYSA-N

Canonical SMILES

CC(C(=O)C1CCOCC1)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a flask made of glass having an inner volume of 100 ml and equipped with a stirring device, a thermometer, a dropping funnel and a distillation device were charged 1.28 g (9 mmol) of 4-propionyltetrahydropyran synthesized in the same manner as in Example 5, 16.0 g (180 mmol) of dimethyl carbonate and 1.2 g (22 mmol) of sodium methoxide, and the mixture was reacted at 80 to 85° C. for 2 hours with distilling by-producing methanol off. After completion of the reaction, the reaction mixture was cooled to 5 to 10° C., to the reaction mixture were added 50 ml of ethyl acetate, 3.4 g (24 mmol) of 6 mol/l hydrochloric acid and 15 ml of water in this order. After the organic layer was separated, the aqueous layer was extracted twice with 50 ml of ethyl acetate. The organic layer was concentrated under reduced pressure, and the concentrate was purified by silica gel column chromatography (Eluent; hexane/ethyl acetate=3/1 (volume ratio)) to give 0.60 g (Isolation yield: 33%) of methyl 3-(4-tetrahydropyranyl)-2-methyl-3-oxopropanoate as a colorless liquid.
Quantity
1.28 g
Type
reactant
Reaction Step One
Quantity
16 g
Type
reactant
Reaction Step Two
Name
sodium methoxide
Quantity
1.2 g
Type
reactant
Reaction Step Two
Quantity
3.4 g
Type
reactant
Reaction Step Three
Name
Quantity
15 mL
Type
solvent
Reaction Step Three
Quantity
50 mL
Type
solvent
Reaction Step Three

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